Cas no 61938-76-9 (Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro-)

Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro- structure
61938-76-9 structure
Product name:Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro-
CAS No:61938-76-9
MF:C13H15N3O
MW:229.2777
CID:462846
PubChem ID:906128

Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Azepino[2,1-b]quinazolin-12(6H)-one, 3-amino-7,8,9,10-tetrahydro-
    • 3-amino-7,8,9,10-tetrahydro-6H-azepino[2,1-b]quinazolin-12-one
    • 61938-76-9
    • 3-Amino-7,8,9,10-tetrahydroazepino[2,1-b]quinazolin-12(6H)-one
    • DTXSID50358629
    • AKOS030494819
    • Inchi: InChI=1S/C13H15N3O/c14-9-5-6-10-11(8-9)15-12-4-2-1-3-7-16(12)13(10)17/h5-6,8H,1-4,7,14H2
    • InChI Key: JEAQVGQVKSRSIL-UHFFFAOYSA-N
    • SMILES: C1CCC2=NC3=C(C=CC(=C3)N)C(=O)N2CC1

Computed Properties

  • Exact Mass: 229.12165
  • Monoisotopic Mass: 229.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 58.7Ų

Experimental Properties

  • PSA: 58.69

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